1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C29H27NO4
• Molecular Weight: 453.5 g/mol
• IUPAC Name: (4E)-1-benzyl-5-(4-ethylphenyl)-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C29H27NO4/c1-3-19-9-11-21(12-10-19)26-25(27(31)22-13-14-24-23(16-22)15-18(2)34-24)28(32)29(33)30(26)17-20-7-5-4-6-8-20/h4-14,16,18,26,31H,3,15,17H2,1-2H3/b27-25+
• InChI Key: BNKJNRVRIPATTD-IMVLJIQESA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2/C(=C(/C3=CC4=C(C=C3)OC(C4)C)\O)/C(=O)C(=O)N2CC5=CC=CC=C5
• SMILES: CCC1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OC(C4)C)O)C(=O)C(=O)N2CC5=CC=CC=C5

Description

1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one, also known as CEP-26401, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. CEP-26401 is a synthetic compound that belongs to the class of pyrrolone derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to act through the modulation of various signaling pathways. 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), a key enzyme involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. Additionally, 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to activate the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects
1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one can inhibit the activity of GSK-3β, which is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. Additionally, 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to activate the PI3K/Akt signaling pathway, which is involved in the regulation of cell survival and proliferation. In animal models, 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to improve cognitive function and to exhibit neuroprotective properties. 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has also been found to inhibit the growth of cancer cells and to induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one is its potential as a lead compound for the development of novel therapeutics. 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to possess a wide range of biological activities and has been identified as a potential candidate for the treatment of various diseases, including Alzheimer's disease and cancer. However, one of the limitations of 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research and development of 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one. One potential direction is the optimization of the synthesis method to improve the yield and scalability of the compound. Another potential direction is the development of novel derivatives of 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one with improved biological activities. Additionally, further studies are needed to fully understand the mechanism of action of 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one and to identify its potential applications in various fields, including neuroscience, cancer research, and drug discovery.

Synthesis Methods

The synthesis of 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process that includes the condensation of 4-ethylbenzaldehyde with 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, followed by the reduction of the resulting product with sodium borohydride. The final step involves the reaction of the resulting compound with benzyl isocyanate to yield 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to possess neuroprotective properties and has been shown to improve cognitive function in animal models of Alzheimer's disease. In cancer research, 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been found to inhibit the growth of cancer cells and to induce apoptosis in vitro. In drug discovery, 1-benzyl-5-(4-ethylphenyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one has been identified as a potential lead compound for the development of novel therapeutics.